Cas no 62136-70-3 (2H-Pyran-2-acetic acid, tetrahydro-6-undecyl-, methyl ester)
62136-70-3 structure
Product Name:2H-Pyran-2-acetic acid, tetrahydro-6-undecyl-, methyl ester
CAS No:62136-70-3
MF:C19H36O3
MW:312.48734664917
CID:456788
PubChem ID:71389586
Update Time:2025-04-19
2H-Pyran-2-acetic acid, tetrahydro-6-undecyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- 2H-Pyran-2-acetic acid, tetrahydro-6-undecyl-, methyl ester
- methyl 2-(6-undecyloxan-2-yl)acetate
- Methyl (6-undecyloxan-2-yl)acetate
- 62136-70-3
- DTXSID50811582
-
- Inchi: 1S/C19H36O3/c1-3-4-5-6-7-8-9-10-11-13-17-14-12-15-18(22-17)16-19(20)21-2/h17-18H,3-16H2,1-2H3
- InChI Key: JNEPIYFXDOOPQW-UHFFFAOYSA-N
- SMILES: O1C(CC(=O)OC)CCCC1CCCCCCCCCCC
Computed Properties
- Exact Mass: 312.26658
- Monoisotopic Mass: 312.26644501g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 13
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.5
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
2H-Pyran-2-acetic acid, tetrahydro-6-undecyl-, methyl ester Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
62136-70-3 (2H-Pyran-2-acetic acid, tetrahydro-6-undecyl-, methyl ester) Related Products
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